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Compound of Interest

Compound Name: trans-3-Decene
CAS No.: 19150-21-1
Cat. No.: B095635

Get Quote

\ J

Core Directive:trans-3-Decene (CAS: 19150-21-1) is a C10 alkene characterized by its
flammability and aquatic toxicity.[1] Unlike saturated hydrocarbons, the internal double bond
presents specific reactivity concerns (peroxidation/polymerization) that dictate its waste stream
management.[2]

Critical Prohibition: Under no circumstances should trans-3-Decene be disposed of via
sanitary sewer systems. Its low water solubility (

mg/L) and low density (0.75 g/mL) cause phase separation, creating flammable vapor pockets
in plumbing traps.[2]

Chemical Profile & Waste Characterization

To ensure regulatory compliance and safety, verify these physical parameters against your
specific lot Certificate of Analysis (CoA).
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Critical Implication for
Parameter Value .
Disposal

Unique identifier for waste
CAS Number 19150-21-1 ,
manifests.

Classified as Ignitable (D001).
Flash Point ~45.5°C (114°F) Must be stored in grounding-
capable containers.

Floats on water; forms surface
Density 0.75 g/mL films that prevent oxygen

exchange in aquatic systems.

Low volatility compared to
Boiling Point 167-169°C ether/acetone, but vapors still

accumulate in headspaces.[2]

Susceptible to slow

peroxidation upon prolonged

Reactivity Alkene (Internal) ) ) ) )
air exposure; incompatible with
strong oxidizers.

US EPA designation for

RCRA Code D001

Ignitable Waste.[3]

Pre-Disposal: Segregation & Containerization
Strategy

The "Self-Validating" Protocol: Before adding trans-3-Decene to a waste container, perform a
Phase & pH Check.

» Phase Check: Ensure the receiving waste stream is a single-phase organic layer. If an
agueous layer is present, trans-3-Decene will float, potentially interfering with level sensors
in automated waste systems.[2]

e pH Check: Ensure the waste stream is neutral (pH 6-8). Alkenes can undergo acid-catalyzed
hydration or polymerization in highly acidic waste streams, generating heat.[2]
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Segregation Logic
trans-3-Decene must be segregated into the Non-Halogenated Organic stream. Commingling
with halogenated solvents (e.g., DCM, Chloroform) significantly increases disposal costs and

limits incineration options.[2]

trans-3-Decene Waste

Contains Halogens?
(Cl, Br, F, 1)

Yes (>2%)

Contains Oxidizers? Halogenated
(Nitric Acid, Peroxides) Solvent Stream

Non-Halogenated DO NOT MIX
Solvent Stream
(CORRECT)

Risk of Exothermic Reaction

Figure 1: Waste Stream Segregation Logic for Alkenes

Click to download full resolution via product page

Detailed Disposal Workflows
Scenario A: Liquid Waste (Stock Solutions & Reaction

Mothers)

o Container: High-Density Polyethylene (HDPE) or Safety-Coated Glass. Avoid standard LDPE
wash bottles for long-term storage as alkenes can cause swelling/softening over time.
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e Labeling: Must read "Hazardous Waste - Flammable." List constituents: "trans-3-Decene,
[Other Solvents]."[2][4]

e Procedure:

o

Ground the waste drum if transferring volumes >4L to prevent static discharge (Flash point
is 45.5°C, near the static threshold).

o

Pour using a funnel with a flame arrestor.

[¢]

Leave 10% headspace for thermal expansion.

[¢]

Cap tightly immediately.

Scenario B: Solid Waste (Contaminated Silica, Syringes,
PPE)[1]

o Context: Silica gel chromatography often uses decene isomers. The residual solvent on silica
is a fire hazard.

e Procedure:
o Flash-evaporate bulk solvent from silica if possible (into a cold trap).

o Transfer solid residue to a double-bagged polyethylene waste bag or a wide-mouth HDPE
drum.

o Validation Step: If the solid waste emits a strong hydrocarbon odor, it must be treated as
"Solvent-Contaminated Solids” (RCRA rules apply) rather than standard trash.

Emergency Spill Response (Spill < 1L)

Causality: Alkenes are slippery and spread rapidly. The primary risk in a spill is not toxicity, but
fire and slip hazards.[2]
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Spill Detected 1. Eliminate Ignition 2. PPE Assessment 3. Containment 4. Disposal
P (Unplug hotplates, etc.) (Nitrile Gloves + Goggles) (Use Polypropylene Pads) (Seal in Bag -> Fume Hood)

Figure 2: Immediate Spill Response Workflow

Click to download full resolution via product page
Step-by-Step Cleanup:
 |solate: Evacuate the immediate area of non-essential personnel.

o Extinguish: Remove all ignition sources. trans-3-Decene vapor is heavier than air and can
travel to distant sparks.

o Absorb: Do not use sawdust (combustible). Use inert clay (vermiculite) or polypropylene
pads.

o Clean: Wash the surface with a detergent solution to emulsify the remaining oily film; water
alone will be ineffective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b095635/docs?utm_src=pdf-body-img#executive-summary-immediate-hazard-profile
https://www.benchchem.com/product/b095635/docs?utm_src=pdf-body#executive-summary-immediate-hazard-profile
https://www.benchchem.com/product/b095635/docs?utm_src=pdf-body#executive-summary-immediate-hazard-profile
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19150211&Mask=4
https://webbook.nist.gov/chemistry/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19150211&Mask=4
https://www.epa.gov/hw/criteria-definition-solid-waste-and-solid-and-hazardous-waste-exclusions
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste
https://www.benchchem.com/product/b095635?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e 1. trans-3-Decene | lookchem [lookchem.com]
e 2. Waste Code [rcrainfo.epa.gov]

e 3. epa.gov [epa.gov]

e 4. Page loading... [wap.guidechem.com]

o 5. trans-3-Decene [webbook.nist.gov]

» To cite this document: BenchChem. [Executive Summary & Immediate Hazard Profile].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095635/docs#executive-summary-immediate-hazard-
profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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